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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for

improving the purity of strontium carbonate using recrystallization-based techniques.

Frequently Asked Questions (FAQs)
Q1: Can I directly recrystallize strontium carbonate from a common solvent?

A1: Direct recrystallization of strontium carbonate (SrCO₃) is generally impractical due to its

very low solubility in water and most common organic solvents.[1][2] The solubility in pure

water is extremely low (e.g., 1.1 mg/100mL at 18°C).[2] While solubility increases slightly with

temperature and more significantly in water saturated with carbon dioxide, it is often insufficient

for effective purification by standard recrystallization.[1][2][3] Therefore, purification typically

involves converting SrCO₃ into a more soluble intermediate salt, purifying the salt solution, and

then re-precipitating the high-purity strontium carbonate.[4][5]

Q2: What are the most common impurities in industrial-grade strontium carbonate?

A2: Common impurities include compounds of barium, calcium, iron, silica, and alumina.[4]

Barium is often the most challenging impurity to remove due to its chemical similarity to

strontium.[4] Calcium carbonate and barium carbonate/sulfate are frequently found alongside

strontium carbonate in its natural mineral forms.[4]

Q3: How can I remove persistent barium impurities from my strontium carbonate?
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A3: A common method involves dissolving the crude strontium carbonate in an acid, such as

hydrochloric acid (HCl), to form a solution of soluble chlorides. Barium impurities can then be

selectively precipitated as barium sulfate (BaSO₄) by adding a sulfate source, like sulfuric acid

(H₂SO₄), and removed by filtration.[5]

Q4: My final product has a yellowish or reddish tint. What is the likely cause and how can I fix

it?

A4: A colored tint often indicates the presence of iron impurities.[4] Iron can be removed from a

solution of a soluble strontium salt (e.g., strontium chloride) by adjusting the pH. By carefully

increasing the pH, iron can be precipitated as iron(III) hydroxide (Fe(OH)₃), which can then be

filtered out before the final precipitation of pure strontium carbonate.[5][6]

Q5: What analytical techniques are recommended to verify the purity of the final product?

A5: To confirm the chemical purity and structure, several techniques are useful:

X-ray Diffraction (XRD): Verifies the crystalline phase of the product, ensuring it is the

desired orthorhombic strontium carbonate.[7]

Energy-Dispersive X-ray Spectroscopy (EDAX/EDX): Identifies the elements present in the

sample, confirming the presence of Sr, C, and O and detecting any elemental impurities.[8]

X-ray Fluorescence (XRF) or Atomic Absorption Spectroscopy (AAS): Used for quantitative

analysis to determine the precise content of strontium and other trace metals.[9][10]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN102730735A
https://patents.google.com/patent/US3743691A/en
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN102730735A
https://patents.google.com/patent/CN101734704A/en
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.researchgate.net/publication/237946073_Crystallization_of_strontium_carbonate_in_alcohol_or_water_solution_containing_mixed_nonionicanionic_surfactants
https://www.degruyterbrill.com/document/doi/10.1515/htmp-2014-0232/html
https://www.atlantis-press.com/article/25885592.pdf
http://english.gyig.cas.cn/pu/papers_CJG/201407/P020140711619864813584.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Cause(s) Recommended Solution(s)

Low Yield of Final Product

1. Incomplete precipitation of

strontium carbonate. 2. Using

excessive washing volumes,

leading to product loss. 3.

Premature precipitation during

the removal of impurities.

1. Ensure the correct

stoichiometric amount of

precipitating agent (e.g.,

ammonium bicarbonate, CO₂)

is used. Control parameters

like temperature and pH, as

they affect solubility.[11] 2.

Wash the final precipitate with

minimal volumes of cold,

deionized water. 3. Carefully

monitor and control the pH and

temperature during impurity

removal steps to avoid co-

precipitation of the strontium

salt.

Poor Crystallinity (Broad XRD

Peaks)

1. Precipitation occurred too

rapidly. 2. Insufficient aging

time for the precipitate. 3.

Rapid cooling during

crystallization steps (if

applicable to the intermediate

salt).[12]

1. Slow down the addition of

the precipitating agent and

maintain vigorous stirring to

promote controlled crystal

growth. 2. Allow the precipitate

to age in the mother liquor for

a period (e.g., 1-2 hours)

before filtration to allow for

crystal maturation. 3. If

purifying an intermediate like

strontium hydroxide, allow the

solution to cool slowly to

encourage the formation of

well-defined crystals.[12]
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Product Contaminated with

Calcium

1. The pH adjustment for iron

removal was not optimal,

leading to co-precipitation of

Ca(OH)₂. 2. The initial crude

material had a very high

calcium content.

1. Maintain the strontium

hydroxide concentration in the

solution at a high level (e.g., 8-

12% by weight) to minimize the

solubility and co-precipitation

of calcium hydroxide.[4] 2.

Consider a double precipitation

process for highly impure

starting materials.

Final Product is Not a Free-

Flowing Powder

1. Inadequate drying of the

final product. 2. Agglomeration

of particles during drying.

1. Dry the filtered strontium

carbonate thoroughly in an

oven at a suitable temperature

(e.g., 110-120°C) until a

constant weight is achieved. 2.

After drying, gently grind the

powder using a mortar and

pestle to break up any

agglomerates.[12]

Quantitative Data
Table 1: Solubility of Strontium Carbonate

Solvent / Condition Temperature
Solubility (g / 100

mL)
Citation

Water 18 °C 0.0011 [2]

Water 100 °C 0.0065 [2]

Water saturated with

CO₂
Not specified 0.1 [1][3]

Dilute Acids Not specified Soluble [1][13]

Ammonium Chloride

Solution
Not specified Soluble [13]
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Experimental Protocols
Protocol 1: Purification of Strontium Carbonate via Acid-
Base Precipitation
This protocol describes the purification of industrial-grade strontium carbonate by converting

it to strontium chloride, removing common impurities like barium and iron, and re-precipitating

high-purity strontium carbonate.

Materials:

Crude/Industrial Strontium Carbonate (SrCO₃)

Hydrochloric Acid (HCl), concentrated

Sulfuric Acid (H₂SO₄), dilute solution (e.g., 1 M)

Ammonium Hydroxide (NH₄OH) or Sodium Hydroxide (NaOH), dilute solution

Ammonium Bicarbonate ((NH₄)HCO₃) or Food-grade Carbon Dioxide (CO₂)

Deionized Water

pH indicator paper or pH meter

Procedure:

Dissolution:

In a well-ventilated fume hood, slowly add crude SrCO₃ powder to a beaker containing a

stirred solution of hydrochloric acid. Add the powder in small portions to control the

effervescence (CO₂ gas evolution).

Continue adding SrCO₃ until a small amount remains undissolved, ensuring the acid is

fully neutralized. Gently heat the solution to ensure complete reaction.

Filter the solution to remove any acid-insoluble impurities (like silica). The resulting filtrate

is a solution of strontium chloride (SrCl₂), likely containing soluble barium and iron
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chlorides.

Removal of Barium Impurities:

While stirring the SrCl₂ solution, add dilute sulfuric acid dropwise. This will precipitate

barium as highly insoluble barium sulfate (BaSO₄).[5]

Allow the solution to stand for at least one hour to ensure complete precipitation.

Filter the solution carefully to remove the BaSO₄ precipitate. The filtrate now contains

SrCl₂ and iron impurities.

Removal of Iron Impurities:

Gently heat the filtrate to approximately 60-70°C.

Slowly add a dilute base (e.g., NH₄OH) dropwise while continuously monitoring the pH.

Adjust the pH to a level where iron(III) hydroxide (Fe(OH)₃) precipitates, but strontium

hydroxide does not (typically pH 7-8).[6]

A reddish-brown precipitate of Fe(OH)₃ will form.

Filter the hot solution to remove the iron precipitate. The resulting filtrate is a purified

solution of SrCl₂.

Precipitation of Pure Strontium Carbonate:

Heat the purified SrCl₂ solution to approximately 70-80°C.

Prepare a saturated solution of ammonium bicarbonate or use CO₂ gas. Slowly add the

ammonium bicarbonate solution to the hot SrCl₂ solution with vigorous stirring.

Alternatively, bubble CO₂ gas through the solution.[6]

A dense white precipitate of high-purity SrCO₃ will form. Continue stirring for 30-60

minutes to ensure complete precipitation.

Washing and Drying:
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Allow the precipitate to settle, then decant the supernatant.

Wash the precipitate several times with hot deionized water to remove any residual

soluble salts (e.g., ammonium chloride).

Collect the precipitate by suction filtration.

Dry the purified SrCO₃ powder in an oven at 110-120°C to a constant weight.
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Step 2 & 3: Purification
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Caption: Workflow for purifying strontium carbonate via the acid-base method.
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Caption: Troubleshooting logic for common impurities in strontium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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